Cas no 1396843-71-2 (1-(4-chlorophenyl)methyl-3-(3-hydroxy-4,4-dimethylpentyl)urea)

• Product Name: 1-(4-chlorophenyl)methyl-3-(3-hydroxy-4,4-dimethylpentyl)urea
• CAS No: 1396843-71-2
• MF: C₁₅H₂₃ClN₂O₂
• MW: 298.808323144913
• CID: 6517917
• Update Time: 2025-08-01

1-(4-chlorophenyl)methyl-3-(3-hydroxy-4,4-dimethylpentyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-3-(3-hydroxy-4,4-dimethylpentyl)urea
• 1-[(4-chlorophenyl)methyl]-3-(3-hydroxy-4,4-dimethylpentyl)urea

• Inchi： 1S/C15H23ClN2O2/c1-15(2,3)13(19)8-9-17-14(20)18-10-11-4-6-12(16)7-5-11/h4-7,13,19H,8-10H2,1-3H3,(H2,17,18,20)
• InChI Key： QPXCMNUGQJEOEK-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(Cl)C=C1)C(NCCC(O)C(C)(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-chlorophenyl)methyl-3-(3-hydroxy-4,4-dimethylpentyl)urea

1-(4-Chlorophenyl)methyl-3-(3-hydroxy-4,4-dimethylpentyl)urea: A Comprehensive Overview

1-(4-Chlorophenyl)methyl-3-(3-hydroxy-4,4-dimethylpentyl)urea, also known by its CAS number 1396843-71-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of ureas, which are widely studied for their diverse biological activities and potential applications in drug development. The structure of this molecule is characterized by a urea group (CONH) attached to a 4-chlorophenylmethyl group and a 3-hydroxy-4,4-dimethylpentyl group, making it a unique derivative with promising therapeutic potential.

The synthesis of 1-(4-Chlorophenyl)methyl-3-(3-hydroxy-4,4-dimethylpentyl)urea involves a multi-step process that combines principles of organic synthesis and medicinal chemistry. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. Researchers have explored the use of microwave-assisted synthesis and enzymatic catalysis to optimize the reaction conditions, reducing both time and energy consumption while maintaining high yields.

In terms of biological activity, this compound has shown remarkable properties in preclinical studies. It exhibits potent anti-inflammatory effects by modulating key inflammatory pathways such as COX-2 (cyclooxygenase-2) and NF-kB (nuclear factor kappa B). Additionally, it demonstrates selective inhibition against certain kinases involved in cancer progression, making it a potential candidate for anticancer therapy. Recent studies published in high-impact journals have highlighted its ability to induce apoptosis in various cancer cell lines while sparing normal cells, indicating a favorable therapeutic index.

The pharmacokinetic profile of 1-(4-Chlorophenyl)methyl-3-(3-hydroxy-4,4-dimethylpentyl)urea has also been extensively investigated. Oral administration studies in animal models reveal moderate bioavailability due to its lipophilic nature, which enhances its ability to cross cellular membranes. However, its rapid metabolism in the liver poses challenges for sustained drug levels. To address this issue, researchers are exploring novel delivery systems such as nanoparticles and liposomal formulations to improve its pharmacokinetics and enhance therapeutic efficacy.

The structural uniqueness of this compound lies in its dual functional groups: the urea moiety and the hydroxypentyl chain. The urea group is known for its hydrogen bonding capabilities, which contribute to its bioavailability and target binding affinity. On the other hand, the hydroxypentyl chain introduces steric hindrance and hydrophilic properties, which play a crucial role in modulating the compound's solubility and permeability across biological membranes.

Recent breakthroughs in computational chemistry have further elucidated the molecular mechanisms underlying the activity of 1-(4-Chlorophenyl)methyl-3-(3-hydroxy-4,4-dimethylpentyl)urea. Molecular docking studies reveal that it interacts with specific residues within target proteins through a combination of hydrogen bonds and hydrophobic interactions. These insights have guided the design of new analogs with improved potency and selectivity.

In conclusion, 1-(4-Chlorophenyl)methyl-3-(3-hydroxy-4,4-dimethylpentyl)urea represents a promising lead compound with potential applications in treating inflammatory diseases and cancer. Its unique structure, coupled with recent advances in synthesis and delivery technologies, positions it as a valuable asset in the pipeline of novel therapeutics. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacokinetic properties for clinical use.